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Compound of Interest

Compound Name: 2-Ethyl-2-methyl-1,3-dioxolane

Cat. No.: B031296 Get Quote

Essential Safety and Handling Guide for 2-Ethyl-
2-methyl-1,3-dioxolane
This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Ethyl-2-methyl-1,3-dioxolane.

The following procedures are designed to ensure safe laboratory operations and mitigate risks

associated with this chemical.

Chemical Properties and Hazards: 2-Ethyl-2-methyl-1,3-dioxolane is a highly flammable

liquid and vapor that can cause skin and serious eye irritation.[1][2][3] It may also cause

respiratory irritation.[2][3] It is crucial to handle this chemical in a well-ventilated area and away

from heat, sparks, open flames, and hot surfaces.[1][2]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 2-Ethyl-2-
methyl-1,3-dioxolane to prevent exposure.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection Safety Goggles/Face Shield

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) approved

standards. A face shield may

also be necessary.[4][5]

Hand Protection Chemically Resistant Gloves

Handle with gloves that have

been inspected prior to use.[4]

The selected protective gloves

must satisfy the specifications

of EU Directive 89/686/EEC

and the standard EN 374

derived from it.[4] While

specific breakthrough times for

2-Ethyl-2-methyl-1,3-dioxolane

are not readily available, nitrile

or butyl rubber gloves are

generally recommended for

protection against a variety of

organic chemicals.[6]

Respiratory Protection Respirator

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with a

type ABEK (EN14387)

respirator filter.[5] A NIOSH-

approved respirator with an

organic vapor cartridge may be

required if handling outside a

fume hood.[7]

Body Protection Protective Clothing Wear a flame-retardant lab

coat.[7] For larger quantities, a

chemical-resistant apron or
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suit may be necessary.[7]

Ensure all skin is covered.

Handling and Storage Procedures
Safe Handling:

Work in a well-ventilated area or inside a certified chemical fume hood to minimize inhalation

exposure.[1][7]

Avoid contact with skin and eyes.[1][3]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[1]

[2][3]

Keep the container tightly closed when not in use.[1][2]

Wash hands thoroughly after handling.[1]

Storage:

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[1][2]

[4]

Keep the container tightly closed in a designated flammables area.[1]

Store apart from incompatible materials such as strong oxidizing agents and strong acids.[1]

Disposal Plan
Waste Collection and Disposal:

Labeling: Clearly label a dedicated, chemically compatible waste container as "Hazardous

Waste: 2-Ethyl-2-methyl-1,3-dioxolane".[7]

Segregation: Do not mix this waste with other chemical waste streams unless explicitly

approved by your institution's Environmental Health and Safety (EHS) department.[7]
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Collection: Perform all transfers of chemical waste inside a certified chemical fume hood.[7]

Keep the waste container closed at all times, except when adding waste.[7]

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory, with secondary containment.[7]

Disposal: Dispose of the contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[1][2] Contact your EHS department

to arrange for waste pickup.[7]

Emergency Procedures: Chemical Spill
The following workflow outlines the immediate steps to take in the event of a 2-Ethyl-2-methyl-
1,3-dioxolane spill.
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Immediate Actions

Spill Assessment

Cleanup Procedure Large Spill Response

Spill Occurs

Alert personnel and supervisor

Evacuate the immediate area

Eliminate all ignition sources

Ensure adequate ventilation

Assess the spill size and risk

Small Spill (<1 Liter) and Controllable?

Don appropriate PPE

Yes

Contact EHS/Emergency Services

No

Contain the spill with absorbent material

Absorb the spill (e.g., sand, vermiculite)

Collect absorbed material into a sealed container

Label container as 'Hazardous Waste'

Decontaminate the spill area

Secure the area and prevent entry

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 2-Ethyl-2-methyl-1,3-dioxolane.
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First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[2][4]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water

and soap.[1][2][4] Get medical attention if irritation occurs.[1]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do.[1][2] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2][4] Never give anything by mouth to an unconscious person.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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